1-(4-Bromophenyl)-3-tert-butylthiourea

• IUPAC Name: 1-(4-bromophenyl)-3-tert-butylthiourea
• InChI: InChI=1S/C11H15BrN2S/c1-11(2,3)14-10(15)13-9-6-4-8(12)5-7-9/h4-7H,1-3H3,(H2,13,14,15)
• InChI Key: FTOIAWAYWXGUGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=S)NC1=CC=C(C=C1)Br
• Molecular Formula: C11H15BrN2S
• Molecular Weight: 287.22 g/mol

Description

1-(4-Bromophenyl)-3-tert-butylthiourea is a thiourea derivative characterized by a para-brominated phenyl group and a bulky tert-butyl substituent. Thioureas are widely studied for their diverse applications in medicinal chemistry, materials science, and catalysis due to their hydrogen-bonding capabilities and electronic tunability. The tert-butyl group contributes steric bulk, which may affect solubility, crystallization behavior, or interaction with biological targets.

Preparation Methods

The synthesis of 1-(4-Bromophenyl)-3-tert-butylthiourea typically involves the reaction of 4-bromoaniline with tert-butyl isothiocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general synthetic route can be summarized as follows:

Starting Materials: 4-bromoaniline and tert-butyl isothiocyanate.

Reaction Conditions: The reaction is usually conducted in an organic solvent such as dichloromethane or ethanol, under reflux conditions.

Procedure: 4-bromoaniline is dissolved in the solvent, followed by the addition of tert-butyl isothiocyanate. The mixture is then heated under reflux for several hours.

Isolation: The product is isolated by filtration, washed with a suitable solvent, and purified by recrystallization.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to enhance efficiency and yield.

Chemical Reactions Analysis

1-(4-Bromophenyl)-3-tert-butylthiourea undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the bromophenyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Oxidation and Reduction: The thiourea moiety can undergo oxidation to form sulfonyl derivatives or reduction to form thiol derivatives.

Condensation Reactions: The compound can react with aldehydes or ketones to form Schiff bases.

Common reagents used in these reactions include halogenating agents, oxidizing agents like hydrogen peroxide, and reducing agents such as sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and materials.

Biology: The compound has shown potential as an antimicrobial and anticancer agent in preliminary studies.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)-3-tert-butylthiourea involves its interaction with specific molecular targets. The thiourea moiety can form hydrogen bonds with biological molecules, affecting their function. Additionally, the bromophenyl group can interact with hydrophobic pockets in proteins, influencing their activity. The exact pathways and targets are still under investigation, but preliminary studies suggest that the compound may inhibit certain enzymes and disrupt cellular processes.

Comparison with Similar Compounds

Key Observations :

• Electron Effects : Bromine and chlorine (electron-withdrawing) contrast with ethyl (electron-donating), altering electronic density on the phenyl ring. This may influence reactivity in nucleophilic substitutions or hydrogen-bonding interactions.
• Molecular Weight: The bromophenyl-butanoyl derivative (301.26 g/mol) is heavier than the tert-butyl analogs, reflecting the butanoyl group’s contribution .

Physicochemical Properties

• Crystallography: The butanoyl derivative (1-(4-Bromophenyl)-3-butanoylthiourea) exhibits a well-resolved crystal structure (R factor = 0.043), with disorder in the butanoyl chain noted . In contrast, 1-Benzoyl-3-(4-n-butylphenyl)thiourea forms hydrogen-bonded dimers via N–H···S interactions, a common feature in thioureas that may stabilize solid-state structures .
• Solubility : The tert-butyl group’s hydrophobicity likely reduces aqueous solubility compared to acylated derivatives, though this is speculative without direct data.